Cas no 212189-58-7 (Methyl 2-(4-aminophenoxy)benzoate)

• Product Name: Methyl 2-(4-aminophenoxy)benzoate
• CAS No: 212189-58-7
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD04117809
• CID: 911312
• PubChem ID: 2763848
• Update Time: 2025-11-02

Methyl 2-(4-aminophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-aminophenoxy)benzoate
• Methyl 2-(4-aminophenoxy)benzenecarboxylate
• methylaminophenoxybenzenecarboxylate
• 2-(4-Amino-phenoxy)-benzoic acid methyl ester
• 3X-0711
• JFV
• FXHKMQZPYDWTCS-UHFFFAOYSA-N
• MFCD04117809
• SB35376
• DTXSID00377168
• SCHEMBL14334681
• 212189-58-7
• 2-(4-Amino-phenoxy)-benzoic acid methyl ester, AldrichCPR
• methyl2-(4-aminophenoxy)benzoate
• J-521835
• AKOS005070401
• CS-0342622
• AB7441

• MDL： MFCD04117809
• Inchi： 1S/C14H13NO3/c1-17-14(16)12-4-2-3-5-13(12)18-11-8-6-10(15)7-9-11/h2-9H,15H2,1H3
• InChI Key： FXHKMQZPYDWTCS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 243.09000
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Melting Point: 75-78°C
• PSA: 61.55000
• LogP: 3.42890

Methyl 2-(4-aminophenoxy)benzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Additional information on Methyl 2-(4-aminophenoxy)benzoate

Comprehensive Overview of Methyl 2-(4-aminophenoxy)benzoate (CAS No. 212189-58-7): Properties, Applications, and Industry Insights

Methyl 2-(4-aminophenoxy)benzoate, identified by its CAS number 212189-58-7, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This ester derivative, featuring both aminophenoxy and benzoate functional groups, has garnered attention for its versatile applications in drug synthesis and material science. In this article, we delve into its molecular structure, synthesis pathways, and emerging trends aligned with current industry demands, such as sustainable chemistry and precision medicine.

The compound’s systematic name, Methyl 2-(4-aminophenoxy)benzoate, highlights its structural components: a methyl ester linked to a benzoic acid backbone and a 4-aminophenoxy substituent. This unique arrangement contributes to its reactivity and solubility profiles, making it valuable for designing intermediates in API (Active Pharmaceutical Ingredient) production. Researchers frequently explore its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents, addressing growing healthcare needs.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of CAS 212189-58-7 to reduce environmental impact. Innovations like catalytic esterification and solvent-free reactions align with global sustainability goals, a topic highly searched in academic and industrial forums. Additionally, the compound’s potential in photodynamic therapy and biodegradable polymers reflects its cross-disciplinary utility, resonating with trends in biomedical engineering and eco-friendly materials.

From a commercial perspective, Methyl 2-(4-aminophenoxy)benzoate is often sourced for high-purity chemical suppliers, catering to R&D laboratories and large-scale manufacturers. Quality control parameters, such as HPLC purity and residual solvent levels, are critical discussion points among buyers, as evidenced by frequent searches for "CAS 212189-58-7 specifications" and "reliable suppliers of aminophenoxy derivatives." Regulatory compliance, including REACH and GMP standards, further underscores its safe handling and application.

In summary, Methyl 2-(4-aminophenoxy)benzoate (212189-58-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to drug discovery, material science, and sustainable practices positions it as a compound of enduring relevance. As industries evolve, this molecule continues to inspire research into novel applications, answering pressing questions in both scientific and commercial domains.